Cas no 2680759-69-5 (benzyl N-(7-hydroxynaphthalen-2-yl)carbamate)

• Product Name: benzyl N-(7-hydroxynaphthalen-2-yl)carbamate
• CAS No: 2680759-69-5
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• CID: 5633908
• PubChem ID: 165931774
• Update Time: 2025-05-24

benzyl N-(7-hydroxynaphthalen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(7-hydroxynaphthalen-2-yl)carbamate
• 2680759-69-5
• EN300-28288941

• Inchi： 1S/C18H15NO3/c20-17-9-7-14-6-8-16(10-15(14)11-17)19-18(21)22-12-13-4-2-1-3-5-13/h1-11,20H,12H2,(H,19,21)
• InChI Key： IJHHYQIRRJIGSF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C2C=CC(=CC2=C1)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.10519334g/mol
• Monoisotopic Mass: 293.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(7-hydroxynaphthalen-2-yl)carbamate

Benzyl N-(7-Hydroxynaphthalen-2-yl)Carbamate: A Comprehensive Overview

Benzyl N-(7-hydroxynaphthalen-2-yl)carbamate, with the CAS number 2680759-69-5, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a hydroxynaphthalene moiety through a carbamate linkage. The benzyl group, derived from toluene, contributes to the compound's stability and reactivity, while the 7-hydroxynaphthalen-2-yl group introduces complexity and diversity to its chemical properties.

The synthesis of benzyl N-(7-hydroxynaphthalen-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the hydroxynaphthalene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The carbamate functional group plays a crucial role in determining the compound's reactivity, making it a valuable intermediate in various chemical transformations.

Research into the properties of benzyl N-(7-hydroxynaphthalen-2-yl)carbamate has revealed its potential applications in drug design and materials science. The compound exhibits interesting pharmacological properties, including moderate anti-inflammatory and antioxidant activities. These findings have sparked interest in exploring its use as a lead compound for developing new therapeutic agents. Furthermore, its structural versatility makes it an attractive candidate for applications in polymer chemistry and nanotechnology.

Recent studies have focused on the electronic properties of benzyl N-(7-hydroxynaphthalen-2-yl)carbamate, particularly its behavior in organic electronics. The compound's ability to act as an electron acceptor has been leveraged in the development of novel organic photovoltaic materials. Researchers have reported improved charge transport properties when this compound is incorporated into conjugated systems, suggesting its potential for enhancing device efficiency.

The environmental impact of benzyl N-(7-hydroxynaphthalen-2-yl)carbamate has also been a topic of recent investigation. Studies indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with growing demands for eco-friendly chemical products. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, benzyl N-(7-hydroxynaphthalen-2-yl)carbamate represents a promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future chemical innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial advancements.